Cas no 3345-86-6 (Sulfamic acid, phenyl-)

• Product Name: Sulfamic acid, phenyl-
• CAS No: 3345-86-6
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 1457680
• PubChem ID: 431079
• Update Time: 2025-04-20

Sulfamic acid, phenyl- Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, phenyl-
• o-sulphoaminobenzene
• BEHLMOQXOSLGHN-UHFFFAOYSA-N
• anilinsulfosaure
• Sulfamic acid, N-phenyl-
• CHEBI:61691
• N-phenylsulfamic acid
• 3345-86-6
• UNII-1NAJ21CCZ7
• DTXSID901315669
• phenylamidosulfuric acid
• 1NAJ21CCZ7
• sulfophenylamine
• SCHEMBL146561
• phenylsulfamic acid
• Phenyl-amidoschwefelsaeure
• Q27895869
• phenyl sulfamic acid

• Inchi： 1S/C6H7NO3S/c8-11(9,10)7-6-4-2-1-3-5-6/h1-5,7H,(H,8,9,10)
• InChI Key： BEHLMOQXOSLGHN-UHFFFAOYSA-N
• SMILES： S(NC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 173.01471
• Monoisotopic Mass: 173.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides